Cas no 1086386-65-3 (Phosphonic acid, P-[[2-[4-(cyclopropylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethoxy]methyl]-)

• Product Name: Phosphonic acid, P-[[2-[4-(cyclopropylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethoxy]methyl]-
• CAS No: 1086386-65-3
• MF: C₁₁H₁₆N₅O₄P
• MW: 313.24960231781
• CID: 97801
• PubChem ID: 46741438
• Update Time: 2025-04-19

Phosphonic acid, P-[[2-[4-(cyclopropylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, P-[[2-[4-(cyclopropylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethoxy]methyl]-
• 2-[4-(cyclopropylamino)pyrazolo[3,4-d]pyrimidin-1-yl]ethoxymethylphosphonic acid
• AKOS015958447
• DTXSID50675449
• 1086386-65-3
• ({2-[4-(Cyclopropylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethoxy}methyl)phosphonic acid

• Inchi： 1S/C11H16N5O4P/c17-21(18,19)7-20-4-3-16-11-9(5-14-16)10(12-6-13-11)15-8-1-2-8/h5-6,8H,1-4,7H2,(H,12,13,15)(H2,17,18,19)
• InChI Key： CGRSMIGIZXGEPX-UHFFFAOYSA-N
• SMILES： P(COCCN1C2C(C=N1)=C(N=CN=2)NC1CC1)(=O)(O)O

Computed Properties

• Exact Mass: 313.09418
• Monoisotopic Mass: 313.09399101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 122Ų

Experimental Properties

• PSA: 122.39